Cas no 918866-12-3 (Dodecanoic acid, 2-acetyl-, 3-(trimethoxysilyl)propyl ester)

Dodecanoic acid, 2-acetyl-, 3-(trimethoxysilyl)propyl ester structure
918866-12-3 structure
Product Name:Dodecanoic acid, 2-acetyl-, 3-(trimethoxysilyl)propyl ester
CAS No:918866-12-3
MF:C20H40O6Si
MW:404.613508224487
CID:769904
PubChem ID:71426256
Update Time:2025-04-19

Dodecanoic acid, 2-acetyl-, 3-(trimethoxysilyl)propyl ester Chemical and Physical Properties

Names and Identifiers

    • Dodecanoic acid, 2-acetyl-, 3-(trimethoxysilyl)propyl ester
    • 3-trimethoxysilylpropyl 2-acetyldodecanoate
    • 918866-12-3
    • 3-(TRIMETHOXYSILYL)PROPYL 2-ACETYLDODECANOATE
    • DTXSID80845017
    • Inchi: 1S/C20H40O6Si/c1-6-7-8-9-10-11-12-13-15-19(18(2)21)20(22)26-16-14-17-27(23-3,24-4)25-5/h19H,6-17H2,1-5H3
    • InChI Key: OQILPZODYZKBLJ-UHFFFAOYSA-N
    • SMILES: [Si](CCCOC(C(C(C)=O)CCCCCCCCCC)=O)(OC)(OC)OC

Computed Properties

  • Exact Mass: 404.25941553g/mol
  • Monoisotopic Mass: 404.25941553g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 19
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • PSA: 71.06000
  • LogP: 4.53380
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